Cas no 142-91-6 (Isopropyl palmitate)

Isopropyl palmitate is a synthetic ester formed by the reaction of isopropyl alcohol and palmitic acid. It is widely utilized as an emollient, solvent, and carrier in cosmetic and pharmaceutical formulations due to its excellent spreading properties and light, non-greasy texture. The compound exhibits high compatibility with a range of oils and waxes, enhancing product stability and skin feel. Its low viscosity and fast absorption make it suitable for applications such as lotions, creams, and makeup removers. Additionally, isopropyl palmitate demonstrates good oxidative stability and is often preferred for its mildness and low irritation potential, making it ideal for sensitive skin formulations.

Isopropyl palmitate structure

Product Name:Isopropyl palmitate

CAS No:142-91-6

MF:C₁₉H₃₈O₂

MW:298.503826618195

MDL:MFCD00008993

CID:36509

PubChem ID:24901915

Update Time:2025-05-27

Isopropyl palmitate Chemical and Physical Properties

Names and Identifiers

- Isopropyl palmitate
- HEXADECANOIC ACID 1-METHYLETHYL ESTER
- ISOPROPYL HEXADECANOATE
- PALMITIC ACID ISOPROPYL ESTER
- 1-Methylethyl ester1-methylethyl hexandecanoate
- 1-methylethyl hexadecanoate
- 2-propyl hexadecanoate
- Crodamol IPP
- Deltyl
- Deltyl Prime
- Emcol-IP
- Emerest 2316
- Estol 103
- Hexadecanoic acid, isopropyl ester
- Hexadecanoic acidisopropyl n-hexadecanoate
- Isopropyl-d7 Palmitate
- propan-2-yl hexadecanoate
- Isopal
- Isopalm
- ja-faipp
- usafke-5
- kesscoipp
- estol103
- Ja-fa ipp
- NS00009869
- Stepan D-70
- Hexadecanoic acid, 1-methyl ester
- ISOPROPYL PALMITATE [MART.]
- HSDB 2647
- iso-propylpalmitate
- Propal
- ISOPROPYL PALMITATE [VANDF]
- Usaf ke-5
- BRD-K30758549-001-01-8
- 4-02-00-01167 (Beilstein Handbook Reference)
- Isopropyl palmitate, >=90%
- 1-methylethyl hexandecanoate
- SCHEMBL7743
- ISOPROPYL PALMITATE (EP MONOGRAPH)
- Liponate IPP
- Isopropyl palmitate, technical grade, 90%
- Tox21_202558
- Nikkol IPP
- CHEBI:84262
- SR-01000944752-1
- BS-15396
- AI3-05733
- DB-042654
- Isopropyl palmitate Solution in Acetone, 1000mug/mL
- Ja-fa ippkessco
- ISOPROPYL PALMITATE (MART.)
- WE(2:0(1Me)/16:0)
- ISOPROPYLPALMITATE
- NSC69169
- Kessco IPP
- Kessco isopropyl palmitate
- AKOS015902011
- 142-91-6
- Lexol IPP
- NCGC00164128-01
- NSC-69169
- ISOPROPYL PALMITATE [II]
- 8CRQ2TH63M
- Isopropyl palmitate [NF]
- Wickenol 111
- DTXCID507104
- Isopropyl palmitate, United States Pharmacopeia (USP) Reference Standard
- Tox21_112085
- Hexadecanoic acid isopropyl ester
- Isopropyl palmitate (NF)
- Hariol ipp
- NSC 69169
- Unimate IPP
- DTXSID9027104
- Isopropyl hexadecanoate, European Pharmacopoeia (EP) Reference Standard
- Tox21_112085_1
- Tegosoft P
- BRN 1786567
- CHEMBL139055
- Isopropyl n-hexadecanoate
- ISOPROPYL PALMITATE [USP-RS]
- MFCD00008993
- Tegester isopalm
- Q2631777
- 1ST1642
- isopropyl-palmitate
- SBI-0654057.0001
- UNII-8CRQ2TH63M
- D04632
- Palmitic acid-isopropyl ester
- Plymouth IPP
- Radia 7200
- NCGC00260107-01
- Palmitic acid, isopropyl ester
- CS-W012142
- CAS-142-91-6
- Starfol IPP
- WLN: 15VOY1 & 1
- ISOPROPYL PALMITATE [EP IMPURITY]
- Isopropyl ester of hexadecanoic acid
- J-007718
- Estol 1517
- P0005
- LMFA07010675
- Hexadecanoic acid, 1-methylethyl ester
- ISOPROPYL PALMITATE [WHO-DD]
- EC 205-571-1
- ISOPROPYL PALMITATE [HSDB]
- ISOPROPYL PALMITATE (USP-RS)
- ISOPROPYL PALMITATE [EP MONOGRAPH]
- HY-W011426
- NCGC00164128-02
- ISOPROPYL PALMITATE (EP IMPURITY)
- 1ST1642-1000
- Isopropyl palmitate, Pharmaceutical Secondary Standard; Certified Reference Material
- SR-01000944752
- Sinnoester PIT
- EINECS 205-571-1
- ISOPROPYL PALMITATE (II)
- 205-571-1
- MSK1642-1000
- MSK1642
- Isopropyl palmitate Solution in Acetone, 1000?g/mL
- MDL： MFCD00008993
- Inchi： 1S/C19H38O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(20)21-18(2)3/h18H,4-17H2,1-3H3
- InChI Key： XUGNVMKQXJXZCD-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCC(OC(C)C)=O
- BRN： 1786567

Computed Properties

Exact Mass: 298.28700
Monoisotopic Mass: 298.287
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 16
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 8.2
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Color/Form: Colorless to yellowish oily liquid. It has excellent permeability, odorless and tasteless.
Density: 0.852 g/mL at 25 °C(lit.)
Melting Point: 11-13 °C (lit.)
Boiling Point: 160°C 2mm
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.438(lit.)
Solubility: <0.001g/l
Water Partition Coefficient: Not miscible or difficult to mix with water.
PSA: 26.30000
LogP: 6.41930
FEMA: 3429
Solubility: Soluble in acetone, chloroform, ethanol, ethyl acetate, mineral oil, isopropanol, silicone oil, vegetable oil, fatty hydrocarbons and aromatic hydrocarbons; Insoluble in glycerol, diols and water.

Isopropyl palmitate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：NWG
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
RTECS：RT4900000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：2-8°C
Safety Term：S26;S36
Risk Phrases：R36/37/38

Isopropyl palmitate Customs Data

HS CODE：2915709000
Customs Data：

China Customs Code:
2915709000

Overview:

2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Content of stearic acid and palmitic acid

Summary:

2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Isopropyl palmitate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018144-100ml	Isopropyl palmitate	142-91-6	97%	100ml	￥34	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018144-500ml	Isopropyl palmitate	142-91-6	97%	500ml	￥87	2024-05-25
TRC	I872715-1g	Isopropyl Palmitate	142-91-6		1g	$ 110.00	2023-09-07
TRC	I872715-10g	Isopropyl Palmitate	142-91-6		10g	$ 138.00	2023-09-07
TRC	I872715-50g	Isopropyl Palmitate	142-91-6		50g	$ 167.00	2023-09-07
TRC	I872715-150g	Isopropyl Palmitate	142-91-6		150g	$230.00	2023-05-18
TRC	I872715-250g	Isopropyl Palmitate	142-91-6		250g	$265.00	2023-05-18
TRC	I872715-500g	Isopropyl Palmitate	142-91-6		500g	$339.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	291781-1L	Isopropyl palmitate	142-91-6	90%	1l	¥700.78	2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	291781-3L	Isopropyl palmitate	142-91-6	90%	3L	￥1640.84	2022-02-24

Isopropyl palmitate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:142-91-6)Isopropyl palmitate

Order Number:LE9361;LE27066176;LE1351

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:01

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:142-91-6)Isopropyl palmitate

Order Number:sfd1499

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Urszula Bazylińska,Renata Skrzela,Krzysztof Szczepanowicz,Piotr Warszyński,Kazimiera A. Wilk Soft Matter 2011 7 6113
3. Release of small bioactive molecules from physical gels

Judith Mayr,César Saldías,David Díaz Díaz Chem. Soc. Rev. 2018 47 1484
4. A systematic review on the chemical constituents of the genus Consolida (Ranunculaceae) and their biological activities

Tianpeng Yin,Le Cai,Zhongtao Ding RSC Adv. 2020 10 35072
5. Optimization of fermentation technology for composite fruit and vegetable wine by response surface methodology and analysis of its aroma components

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142-91-6 (Isopropyl palmitate) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:142-91-6)Isopropyl palmitate

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:142-91-6)Isopropyl palmitate

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 142-91-6 (Isopropyl palmitate)

Isopropyl palmitate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isopropyl palmitate Security Information

Isopropyl palmitate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isopropyl palmitate Pricemore >>

Isopropyl palmitate Suppliers

Isopropyl palmitate Related Literature

Related Categories

142-91-6 (Isopropyl palmitate) Related Products